Cas no 84426-23-3 ((2E)-3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one)

(2E)-3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one is a chalcone derivative characterized by its distinct methoxy and hydroxy substituents on aromatic rings. This compound exhibits strong UV absorption properties due to its conjugated π-electron system, making it potentially useful in photochemical applications. The presence of electron-donating methoxy groups enhances its stability and reactivity in organic synthesis. Its structural features suggest utility as an intermediate in the preparation of flavonoids or other bioactive molecules. The hydroxyl group at the 2-position allows for further functionalization, broadening its synthetic versatility. Analytical studies indicate high purity and well-defined crystalline properties, ensuring reproducibility in research applications. Its defined stereochemistry (2E-configuration) contributes to consistent performance in structure-activity studies.

(2E)-3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one structure

84426-23-3 structure

Product Name:(2E)-3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one

CAS No:84426-23-3

MF:C₁₈H₁₈O₅

MW:314.332525730133

CID:667231

PubChem ID:5904747

Update Time:2025-06-07

(2E)-3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

- 2-Propen-1-one,3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)-, (2E)-
- 2'-HYDROXY-2,4,4'-TRIMETHOXYCHALCONE
- (E)-3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one
- (2E)-3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one
- Flavonid, 5a
- MLS001048850
- BDBM93434
- ZTIPWOFLPVWZDX-WEVVVXLNSA-N
- HMS2269P17
- STK888602
- ST059923
- SMR000387058
- VU0254750-3
- 2'-Hydroxy-2,4,4'-trimethoxychalcone, AldrichCPR
- 2-Propen-1-one, 3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-me
- Inchi： 1S/C18H18O5/c1-21-13-7-8-15(17(20)10-13)16(19)9-5-12-4-6-14(22-2)11-18(12)23-3/h4-11,20H,1-3H3/b9-5+
- InChI Key： ZTIPWOFLPVWZDX-WEVVVXLNSA-N
- SMILES： O(C)C1C=C(C=CC=1/C=C/C(C1C=CC(=CC=1O)OC)=O)OC

Computed Properties

Exact Mass: 314.11542367g/mol
Monoisotopic Mass: 314.11542367g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 6
Complexity: 408
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 65
XLogP3: 3.8

(2E)-3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3139-0675-2μmol	(2E)-3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one	84426-23-3	90%+	2μl	$57.0	2023-07-05
Life Chemicals	F3139-0675-5μmol	(2E)-3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one	84426-23-3	90%+	5μl	$63.0	2023-07-05
Life Chemicals	F3139-0675-10μmol	(2E)-3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one	84426-23-3	90%+	10μl	$69.0	2023-07-05
Life Chemicals	F3139-0675-20μmol	(2E)-3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one	84426-23-3	90%+	20μl	$79.0	2023-07-05
Life Chemicals	F3139-0675-1mg	(2E)-3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one	84426-23-3	90%+	1mg	$54.0	2023-07-05
Life Chemicals	F3139-0675-2mg	(2E)-3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one	84426-23-3	90%+	2mg	$59.0	2023-07-05
Life Chemicals	F3139-0675-3mg	(2E)-3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one	84426-23-3	90%+	3mg	$63.0	2023-07-05
Life Chemicals	F3139-0675-4mg	(2E)-3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one	84426-23-3	90%+	4mg	$66.0	2023-07-05
Life Chemicals	F3139-0675-5mg	(2E)-3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one	84426-23-3	90%+	5mg	$69.0	2023-07-05
Life Chemicals	F3139-0675-10mg	(2E)-3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one	84426-23-3	90%+	10mg	$79.0	2023-07-05